molecular formula C18H16N6O6 B3857512 N'~1~,N'~4~-bis(4-nitrobenzylidene)succinohydrazide

N'~1~,N'~4~-bis(4-nitrobenzylidene)succinohydrazide

Cat. No. B3857512
M. Wt: 412.4 g/mol
InChI Key: WGUOLEXIMOHTAO-UHWBUFEVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'~1~,N'~4~-bis(4-nitrobenzylidene)succinohydrazide, commonly known as BNBSH, is a chemical compound used in scientific research. It is a yellow crystalline powder with a molecular formula of C~18~H~16~N~6~O~8~ and a molecular weight of 456.36 g/mol. BNBSH is a hydrazone derivative of succinic acid, and it has been used in various scientific studies due to its unique properties.

Mechanism of Action

The mechanism of action of BNBSH is not fully understood. However, it is believed that BNBSH acts as a chelating agent, forming metal complexes that can react with other molecules. The metal complexes formed by BNBSH have been shown to have catalytic activity in various organic reactions.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of BNBSH. However, it has been shown to have low toxicity levels in vitro studies. BNBSH has also been shown to be stable under various conditions, making it a suitable compound for scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BNBSH in scientific research is its ability to form metal complexes. These metal complexes have been shown to have catalytic activity, making them useful in organic reactions. BNBSH is also readily available and can be synthesized in high yields and purity.
However, there are limitations to using BNBSH in lab experiments. The mechanism of action of BNBSH is not fully understood, which limits its potential applications. Additionally, there is limited information available on the biochemical and physiological effects of BNBSH, which may limit its use in certain studies.

Future Directions

There are several future directions for research involving BNBSH. One potential area of research is the synthesis of new metal complexes using BNBSH as a ligand. These metal complexes could be studied for their potential use as catalysts in organic reactions.
Another area of research is the study of the mechanism of action of BNBSH. Understanding how BNBSH forms metal complexes and reacts with other molecules could lead to the development of new compounds with similar properties.
Finally, the biochemical and physiological effects of BNBSH could be further studied. This could lead to a better understanding of its potential applications in various fields of research.
Conclusion
In conclusion, BNBSH is a unique chemical compound that has been used in various scientific studies. Its ability to form metal complexes and catalyze organic reactions makes it a valuable compound for research. While there are limitations to using BNBSH in lab experiments, there are also several future directions for research involving this compound.

Scientific Research Applications

BNBSH has been used in various scientific studies due to its ability to form metal complexes. It has been used as a ligand in the synthesis of metal complexes with copper, nickel, and cobalt. These metal complexes have been studied for their potential use as catalysts in organic reactions.

properties

IUPAC Name

N-[(E)-(4-nitrophenyl)methylideneamino]-N'-[(Z)-(4-nitrophenyl)methylideneamino]butanediamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N6O6/c25-17(21-19-11-13-1-5-15(6-2-13)23(27)28)9-10-18(26)22-20-12-14-3-7-16(8-4-14)24(29)30/h1-8,11-12H,9-10H2,(H,21,25)(H,22,26)/b19-11-,20-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WGUOLEXIMOHTAO-UHWBUFEVSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C=NNC(=O)CCC(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1/C=N/NC(=O)CCC(=O)N/N=C\C2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N6O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

412.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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